N-(4-amino-2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamide

• IUPAC Name: N-[4-amino-2-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-methylbenzamide
• InChI: InChI=1S/C18H18N6O4S/c1-9-3-5-11(6-4-9)16(26)21-14-15(19)22-18(23-17(14)27)29-8-13(25)20-12-7-10(2)28-24-12/h3-7H,8H2,1-2H3,(H,21,26)(H,20,24,25)(H3,19,22,23,27)
• InChI Key: DZHFBKDFFROUMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)NC3=NOC(=C3)C)N
• Molecular Formula: C18H18N6O4S
• Molecular Weight: 414.4 g/mol

Description

N-(4-amino-2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C18H18N6O4S and its molecular weight is 414.44. The purity is usually 95%.
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Scientific Research Applications

Anticancer Agent Development

One of the primary applications of compounds related to "N-(4-amino-2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamide" is in the development of anticancer agents. For instance, compounds like AZD4877, a kinesin spindle protein (KSP) inhibitor, have shown excellent biochemical potency and pharmaceutical properties suitable for clinical development. Such compounds can arrest cells in mitosis, leading to the formation of the monopolar spindle phenotype characteristic of KSP inhibition and induction of cellular death, demonstrating significant in vivo efficacy and supporting their potential as clinical candidates for cancer treatment (Theoclitou et al., 2011).

Antimicrobial Applications

Research on similar chemical frameworks has also highlighted potential antimicrobial applications. The synthesis and antimicrobial screening of thiazole derivatives incorporating benzamide structures have demonstrated valuable therapeutic intervention opportunities for the treatment of microbial diseases, particularly against bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013). These findings indicate that compounds with structures similar to "N-(4-amino-2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamide" could offer new pathways for creating effective antimicrobial agents.

Advanced Material Development

Additionally, the synthesis and characterization of novel aromatic polyimides, involving similar molecular frameworks, suggest applications beyond pharmaceuticals, including the development of advanced materials. These materials exhibit notable solubility, thermal stability, and specific heat capacities, indicating their potential in various industrial and technological applications (Butt et al., 2005).